4-(diethylsulfamoyl)-N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: 4-(diethylsulfamoyl)-N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C24H28N4O3S2/c1-5-27(6-2)33(30,31)19-12-10-18(11-13-19)24(29)25-23-20-14-32-15-21(20)26-28(23)22-9-7-8-16(3)17(22)4/h7-13H,5-6,14-15H2,1-4H3,(H,25,29)
• InChI Key: FDZVCSJKYUCCQG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C3CSCC3=NN2C4=CC=CC(=C4C)C
• Molecular Formula: C24H28N4O3S2
• Molecular Weight: 484.6 g/mol

Description

4-(diethylsulfamoyl)-N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide is a useful research compound. Its molecular formula is C24H28N4O3S2 and its molecular weight is 484.63. The purity is usually 95%.
BenchChem offers high-quality 4-(diethylsulfamoyl)-N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(diethylsulfamoyl)-N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Recent research has focused on the synthesis and biological evaluation of novel benzene sulfonamide derivatives, including compounds structurally related to 4-(diethylsulfamoyl)-N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide. These compounds have shown promising in vitro antitumor activity against certain cell lines, such as HepG2 and MCF-7. Molecular docking and density functional theory (DFT) calculations are used to evaluate their potential interactions with various biological targets (Fahim & Shalaby, 2019).

Antimicrobial and Antioxidant Activity

Another line of research involves the synthesis of pyridine and fused pyridine derivatives, including compounds similar to the one . These compounds have been subjected to in silico molecular docking screenings against specific target proteins and have demonstrated antimicrobial and antioxidant activities in various tests (Flefel et al., 2018).

Inhibition of Carbonic Anhydrases

Research on aromatic sulfonamide inhibitors, which are structurally related to 4-(diethylsulfamoyl)-N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide, has shown that these compounds can act as potent inhibitors of various carbonic anhydrase isoenzymes. This property could have potential therapeutic applications in conditions where modulation of carbonic anhydrases is beneficial (Supuran et al., 2013).

Synthesis and Cytotoxic Activity

The synthesis and cytotoxic activity of similar carboxamide derivatives have been investigated, particularly their effects against various cancer cell lines. Such research is crucial for the development of new chemotherapeutic agents (Deady et al., 2003).